Cas no 898466-02-9 (N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide
• CAS No: 898466-02-9
• MF: C₂₁H₁₉N₃O₇S
• MW: 457.4564640522
• CID: 5493125
• Update Time: 2025-10-28

N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-methoxy-4-nitrophenyl)-2-[[(4-methoxyphenyl)sulfonyl]amino]-
• N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide

• Inchi： 1S/C21H19N3O7S/c1-30-15-8-10-16(11-9-15)32(28,29)23-18-6-4-3-5-17(18)21(25)22-19-12-7-14(24(26)27)13-20(19)31-2/h3-13,23H,1-2H3,(H,22,25)
• InChI Key： MARVOMBAIDGCFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C1=CC=CC=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide

Recent Advances in the Study of N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide (CAS: 898466-02-9)

In recent years, the compound N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide (CAS: 898466-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamido-benzamide structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide involves a multi-step process that includes the coupling of 2-amino-N-(2-methoxy-4-nitrophenyl)benzamide with 4-methoxybenzenesulfonyl chloride. Recent studies have optimized this synthesis to improve yield and purity, which is critical for its application in drug development. Advanced analytical techniques such as HPLC and NMR spectroscopy have been employed to confirm the structural integrity of the synthesized compound.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain protein kinases involved in inflammatory pathways. This inhibition is attributed to the compound's interaction with the ATP-binding site of the target kinases, thereby modulating their activity. Such findings suggest that N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide could serve as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound exhibits good oral bioavailability and a relatively long half-life, which are desirable traits for therapeutic agents. However, challenges remain in optimizing its metabolic stability to minimize potential toxicity and enhance its efficacy in vivo.

In addition to its anti-inflammatory potential, recent research has explored the compound's role in oncology. Early-stage studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways. These findings are particularly promising for the development of targeted cancer therapies, although further preclinical and clinical studies are necessary to validate these effects.

Despite these advancements, several questions remain unanswered. For instance, the exact molecular targets and downstream effects of N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide in different biological systems require further elucidation. Additionally, the compound's safety profile and potential side effects need to be thoroughly investigated in more comprehensive toxicology studies.

In conclusion, N-(2-methoxy-4-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide represents a promising candidate for therapeutic development, with applications ranging from anti-inflammatory to anticancer therapies. Continued research efforts are essential to fully unlock its potential and translate these findings into clinically viable treatments. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of derivatives with enhanced pharmacological properties.